4-(3-Amino-2-methoxy-phenyl)-furan-2-carboxylic acid

• Molecular Formula: C12H11NO4
• Molecular Weight: 233.22 g/mol
• IUPAC Name: 4-(3-amino-2-methoxyphenyl)furan-2-carboxylic acid
• InChI: InChI=1S/C12H11NO4/c1-16-11-8(3-2-4-9(11)13)7-5-10(12(14)15)17-6-7/h2-6H,13H2,1H3,(H,14,15)
• InChI Key: SDTAVYCGOUXFPQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC=C1N)C2=COC(=C2)C(=O)O

Description

4-(3-Amino-2-methoxy-phenyl)-furan-2-carboxylic acid is a useful research compound. Its molecular formula is C12H11NO4 and its molecular weight is 233.22 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

4-(3-nitro-2-methoxy-phenyl)-furan-2-carboxylic acid 22c (500 mg, 1.9 mmol) was dissolved in 15 mL of ethyl acetate followed by addition of 100 mg of palladium on carbon and ammonium formate (429 mg, 7.6 mmol). The reaction mixture was heated to reflux for 3 hours. The mixture was filtered to remove palladium on carbon and concentrated under reduced pressure to obtain the title compound 4-(3-amino-2-methoxy-phenyl)-furan-2-carboxylic acid 22d (325 mg, yield 73.4%) as a yellow oil.